Cas no 1133122-99-2 (2,3-difluorobenzene-1-sulfonamide)

• Product Name: 2,3-difluorobenzene-1-sulfonamide
• CAS No: 1133122-99-2
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 4572369
• Update Time: 2025-05-25

2,3-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-difluorobenzene-1-sulfonamide

• Inchi： 1S/C6H5F2NO2S/c7-4-2-1-3-5(6(4)8)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： DWBWMAAYLWUXQK-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=CC(F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,3-difluorobenzene-1-sulfonamide

Introduction to 2,3-Difluorobenzene-1-Sulfonamide (CAS No. 1133122-99-2)

The compound 2,3-difluorobenzene-1-sulfonamide, identified by the CAS number 1133122-99-2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in drug development and materials science. The structure of difluorobenzene sulfonamide consists of a benzene ring substituted with two fluorine atoms at the 2 and 3 positions and a sulfonamide group at the 1 position. This unique substitution pattern imparts distinct chemical and physical properties to the molecule.

Recent studies have highlighted the importance of fluorine substitution in aromatic compounds, particularly in enhancing the stability and bioavailability of pharmaceutical agents. The presence of fluorine atoms at the ortho positions (positions 2 and 3) in difluorobenzene sulfonamide not only increases the molecule's lipophilicity but also contributes to its potential as a drug candidate. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions, with a focus on optimizing reaction conditions for scalability and cost-effectiveness.

The synthesis of difluorobenzene sulfonamide involves multiple steps, starting from the preparation of the difluorobenzene derivative. The introduction of the sulfonamide group is typically achieved through a two-step process: first, converting the benzene ring into a sulfonyl chloride intermediate using sulfur trioxide or other sulfonylating agents; second, reacting this intermediate with ammonia or an amine to form the sulfonamide. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing reaction times and minimizing byproduct formation.

In terms of applications, difluorobenzene sulfonamide has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential inhibitor of enzymes involved in metabolic pathways. Its ability to modulate enzyme activity makes it a valuable tool for drug discovery programs targeting diseases such as cancer and inflammatory disorders. Additionally, this compound has been explored for its role as a building block in constructing more complex molecules with enhanced biological activity.

Recent studies have also delved into the electronic properties of difluorobenzene sulfonamide, particularly its behavior in electrochemical systems. The fluorine atoms at the ortho positions contribute to electron-withdrawing effects, which can influence the molecule's redox potential and conductivity. These properties make it a candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Researchers are actively exploring how these electronic characteristics can be leveraged for developing next-generation electronic materials.

Moreover, difluorobenzene sulfonamide has been studied for its environmental impact and biodegradability. Understanding its fate in aquatic environments is crucial for assessing its potential risks to ecosystems. Recent research indicates that under certain conditions, this compound undergoes hydrolysis or microbial degradation, reducing its persistence in natural systems. These findings are essential for guiding sustainable practices in chemical manufacturing and waste management.

In conclusion, difluorobenzene sulfonamide (CAS No. 1133122-99-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic studies and industrial applications.